Cas no 100948-87-6 (1H-Tetrazole, 1-(2-chlorophenyl)-)

1H-Tetrazole, 1-(2-chlorophenyl)- structure
100948-87-6 structure
Product Name:1H-Tetrazole, 1-(2-chlorophenyl)-
CAS No:100948-87-6
MF:C7H5ClN4
MW:180.594399213791
CID:1127737
Update Time:2024-07-27

1H-Tetrazole, 1-(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Tetrazole, 1-(2-chlorophenyl)-
    • Inchi: 1S/C7H5ClN4/c8-6-3-1-2-4-7(6)12-5-9-10-11-12/h1-5H
    • InChI Key: QIKPJPALRCTVSA-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC=C2Cl)C=NN=N1

Computed Properties

  • Exact Mass: 180.02045

Experimental Properties

  • Density: 1.47±0.1 g/cm3(Predicted)
  • Melting Point: 87-88 °C(Solv: isopropanol (67-63-0))
  • Boiling Point: 327.4±44.0 °C(Predicted)
  • PSA: 43.6
  • pka: 0.27±0.10(Predicted)
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